Cas no 40995-48-0 ( )

• Product Name: &nbsp
• CAS No: 40995-48-0
• MF: C₇H₈N₄O
• MW: 164.164620399475
• CID: 926451
• PubChem ID: 339180
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethylpyrazolo[3,4-d]pyridazin-4-one
• 2,5-dimethyl-2,5-dihydro-pyrazolo[3,4-d]pyridazin-4-one
• 2.5-Dimethyl-4-oxo-4.5-dihydropyrazolo< 3.4-d> pyridazin
• AC1L7PEA
• NSC364409
• DTXSID20320792
• NSC 364409
• 40995-48-0
• 2,5-Dimethyl-2,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one
• NSC-364409
• &nbsp;

• Inchi： 1S/C7H8N4O/c1-10-4-5-6(9-10)3-8-11(2)7(5)12/h3-4H,1-2H3
• InChI Key： KPTZVSUIBRXAGX-UHFFFAOYSA-N
• SMILES： O=C1C2=CN(C)N=C2C=NN1C

Computed Properties

• Exact Mass: 164.06994
• Monoisotopic Mass: 164.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 342.9°C at 760 mmHg
• Flash Point: 161.2°C
• Refractive Index: 1.697
• PSA: 50.49